![molecular formula C₁₆H₁₈N₆O B560606 2-Amino-8-Cyclopentyl-4-Methyl-6-(1h-Pyrazol-4-Yl)pyrido[2,3-D]pyrimidin-7(8h)-One CAS No. 1013098-90-2](/img/structure/B560606.png)
2-Amino-8-Cyclopentyl-4-Methyl-6-(1h-Pyrazol-4-Yl)pyrido[2,3-D]pyrimidin-7(8h)-One
Overview
Description
The compound “2-Amino-8-Cyclopentyl-4-Methyl-6-(1h-Pyrazol-4-Yl)pyrido[2,3-D]pyrimidin-7(8h)-One” is a chemical compound with potential applications in organic synthesis . It is also mentioned as an important intermediate in the preparation of Janus kinase inhibitors .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, the protodeboronation of pinacol boronic esters has been used in the synthesis of related compounds . Additionally, a JAK1 selective inhibitor was synthesized based on a core scaffold similar to the compound .Molecular Structure Analysis
The molecular structure of this compound is complex, featuring a pyrido[2,3-d]pyrimidin-7(8h)-one core with various substituents. The compound includes a cyclopentyl group, a methyl group, and a 1H-pyrazol-4-yl group .Scientific Research Applications
Antimicrobial Activity : Some derivatives have been synthesized and shown to exhibit pronounced antimicrobial properties, especially when linked with specific moieties like the 3,5-dimethyl-1H-pyrazol-1-yl group (Sirakanyan et al., 2021).
Insecticidal and Antibacterial Potential : Derivatives of this compound have been prepared and evaluated for their insecticidal activity against Pseudococcidae insects and for antibacterial potential against selected microorganisms (Deohate & Palaspagar, 2020).
Impurities in Pharmaceutical Products : The compound has been linked to impurities in palbociclib, a drug used for breast cancer treatment. A study developed a method for the separation and determination of potential impurities in palbociclib (Ma et al., 2016).
Antifungal and Antibacterial Pharmacophore Sites : Derivatives of this compound have been synthesized and identified with antitumor, antifungal, and antibacterial pharmacophore sites (Titi et al., 2020).
Histone Lysine Demethylase Inhibitors : Derivatives have been found to be potent inhibitors of JmjC histone N-methyl lysine demethylase (KDM), suggesting potential applications in epigenetics (Bavetsias et al., 2016).
Anti-Tubercular Evaluation : Compounds based on this structure have been synthesized and evaluated for activity against mycobacterium tuberculosis, indicating potential in treating tuberculosis (Vavaiya et al., 2022).
Anticancer Agents : Several studies have focused on synthesizing derivatives as potential anticancer agents, showing promising results against various cancer cell lines (Hafez et al., 2016; Elzahabi et al., 2018).
Antiviral Activity : Some derivatives have shown in vitro antiviral activity against herpes simplex virus type-1, suggesting potential uses in antiviral therapies (Tantawy et al., 2012).
Future Directions
The future directions for this compound could involve further exploration of its potential as an intermediate in the synthesis of Janus kinase inhibitors . Additionally, more research could be conducted to fully understand its physical and chemical properties, safety and hazards, and mechanism of action.
Properties
IUPAC Name |
2-amino-8-cyclopentyl-4-methyl-6-(1H-pyrazol-4-yl)pyrido[2,3-d]pyrimidin-7-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N6O/c1-9-12-6-13(10-7-18-19-8-10)15(23)22(11-4-2-3-5-11)14(12)21-16(17)20-9/h6-8,11H,2-5H2,1H3,(H,18,19)(H2,17,20,21) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VMGMCPMGGFUNMP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C=C(C(=O)N(C2=NC(=N1)N)C3CCCC3)C4=CNN=C4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N6O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.35 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.